2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetonitrile
Description
2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetonitrile is a useful research compound. Its molecular formula is C14H13N3O2 and its molecular weight is 255.277. The purity is usually 95%.
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Scientific Research Applications
Structure Analysis and Chemical Synthesis
One key area of research involving 2-[3-(4-Ethoxyphenyl)-6-oxopyridazin-1-yl]acetonitrile is its complex structure analysis and synthesis. For instance, a study by Pollesello and Nore (2003) focused on the complete structure analysis of a complex product resulting from the cyclocondensation of arylhydrazomalononitriles, showcasing the molecule's intricate structure that includes clusters of protonated and unprotonated nitrogens. This molecule, a derivative of levosimendan, highlights the importance of advanced NMR techniques in elucidating complex chemical structures (Pollesello & Nore, 2003).
Anticonvulsant and Neurotoxicity Evaluation
Another significant research application is in the field of medicinal chemistry, where derivatives of this compound have been synthesized and evaluated for their anticonvulsant and neurotoxicity effects. Shaquiquzzaman et al. (2012) synthesized a series of pyrimidine-5-carbonitrile derivatives and tested them for their anticonvulsant activity, indicating the potential of these compounds in developing new therapeutic agents (Shaquiquzzaman et al., 2012).
Antimicrobial and Anticancer Activities
Research has also explored the antimicrobial and anticancer potential of related compounds. Elewa et al. (2021) synthesized new pyridines from 2, 3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl) pyridine-3-carbonitrile and evaluated them for their antibacterial and antitumor activities, showing the versatility of these compounds in pharmaceutical research (Elewa et al., 2021).
Enzyme Model Studies
Furthermore, compounds structurally related to 2-[3-(4-Ethoxyphenyl)-6-oxopyridazin-1-yl]acetonitrile have been used in studies as models for enzymes. For example, Sivasubramanian et al. (2002) investigated oxo(salen)iron complexes for their ability to oxidize organic sulfides, providing insights into enzyme mimicry and the mechanistic pathways of oxidation reactions (Sivasubramanian et al., 2002).
Properties
IUPAC Name |
2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O2/c1-2-19-12-5-3-11(4-6-12)13-7-8-14(18)17(16-13)10-9-15/h3-8H,2,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVHXEDDXHPEXKO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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